Cas no 149139-36-6 (5-amino-1H-Pyrazole-1-carboxylic acid methyl ester)

5-amino-1H-Pyrazole-1-carboxylic acid methyl ester structure
149139-36-6 structure
Product Name:5-amino-1H-Pyrazole-1-carboxylic acid methyl ester
CAS No:149139-36-6
MF:C5H7N3O2
MW:141.127980470657
CID:105267
PubChem ID:45089112
Update Time:2025-04-18

5-amino-1H-Pyrazole-1-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-amino-1H-Pyrazole-1-carboxylic acid methyl ester
    • 1H-Pyrazole-1-carboxylicacid, 5-amino-, methyl ester
    • 1H-Pyrazole-1-carboxylicacid,5-amino-,methylester(9CI)
    • methyl5-amino-1H-pyrazole-1-carboxylate
    • SCHEMBL3605567
    • 149139-36-6
    • METHYL 5-AMINOPYRAZOLE-1-CARBOXYLATE
    • AKOS006365804
    • Inchi: 1S/C5H7N3O2/c1-10-5(9)8-4(6)2-3-7-8/h2-3H,6H2,1H3
    • InChI Key: GQIANYKEGXWWCG-UHFFFAOYSA-N
    • SMILES: O(C)C(N1C(=CC=N1)N)=O

Computed Properties

  • Exact Mass: 141.05400
  • Monoisotopic Mass: 141.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.1A^2
  • XLogP3: 0.7

Experimental Properties

  • Density: 1.41
  • PSA: 70.14000
  • LogP: 0.66100
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